2-(3-Aminopyrazin-2-yl)-1H-imidazole-1-carbaldehyde
Description
“2-(3-Aminopyrazin-2-yl)-1H-imidazole-1-carbaldehyde” is a complex organic compound. It contains an imidazole ring, which is a five-membered planar ring of two nitrogen atoms and three carbon atoms, as well as a pyrazine ring, which is a six-membered planar ring containing two nitrogen atoms and four carbon atoms .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, the starting acid is treated with the coupling agent 1,10 -carbonyldiimidazole (CDI) in anhydrous dimethyl sulfoxide (DMSO). CDI reacts with the acid to form the activated intermediate (3-aminopyrazin-2-yl)(1H-imidazol-1-yl)methanone that facilitates the following formation of the desired amide .Molecular Structure Analysis
The molecular structure of “this compound” is likely to be complex due to the presence of multiple functional groups and rings. For example, a similar compound, Methyl 2-[(3-aminopyrazin-2-yl)amino]acetate, contains total 23 bond(s); 13 non-H bond(s), 7 multiple bond(s), 4 rotatable bond(s), 1 double bond(s), 6 aromatic bond(s), 1 six-membered ring(s), 1 ester(s) (aliphatic), 1 primary amine(s) (aromatic) and 1 secondary amine(s) (aromatic) .Chemical Reactions Analysis
The chemical reactions involving “this compound” are likely to be complex and varied, depending on the conditions and reagents used. As mentioned in the synthesis analysis, the compound can be synthesized from a reaction involving the coupling agent 1,10 -carbonyldiimidazole (CDI) in anhydrous dimethyl sulfoxide (DMSO) .Future Directions
The future directions for research on “2-(3-Aminopyrazin-2-yl)-1H-imidazole-1-carbaldehyde” and related compounds could include further exploration of their synthesis, characterization, and potential biological activities. Given the biological activities observed for other imidazole and pyrazine derivatives, these compounds may have potential applications in medicinal chemistry .
properties
IUPAC Name |
2-(3-aminopyrazin-2-yl)imidazole-1-carbaldehyde |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7N5O/c9-7-6(10-1-2-11-7)8-12-3-4-13(8)5-14/h1-5H,(H2,9,11) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LLZXZNAOYQSVOQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C(=N1)C2=NC=CN2C=O)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7N5O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70495484 |
Source
|
| Record name | 2-(3-Aminopyrazin-2-yl)-1H-imidazole-1-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70495484 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
189.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
65409-25-8 |
Source
|
| Record name | 2-(3-Aminopyrazin-2-yl)-1H-imidazole-1-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70495484 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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